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Compound of Interest

Compound Name: C.I. Direct Blue 80

Cat. No.: B082002

An In-depth Technical Guide to C.I. Direct Blue
80

For Researchers, Scientists, and Drug Development Professionals
CAS Registry Number: 12222-00-3

This technical guide provides a comprehensive overview of C.l. Direct Blue 80, a diazo dye
with applications in various industrial processes. While primarily used in the textile and paper
industries, this document explores its chemical and physical properties, safety and handling
protocols, and potential, though not established, applications in a research setting. The
information is intended to provide a foundational understanding for researchers and
professionals who may encounter this compound.

Core Properties and Data

C.l. Direct Blue 80 is a water-soluble dye known for its deep purple to blue coloration.[1] Its
chemical structure as a double azo, metal complex dye contributes to its affinity for cellulosic
materials.[2] Key quantitative and qualitative data are summarized in the table below for easy
reference.
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Property Value References
Identifier

C.I. Name Direct Blue 80 [2]

C.l. Number 24315 [2]

CAS Registry Number 12222-00-3 [2]

Direct Fast Blue 2R, Direct

Synonyms Blue 2RL, Direct Fast Blue
2RLL
Chemical Properties
C34H22N4aNasO16S4 or
Molecular Formula
C32H14Cu2N4NasO16Sa

Molecular Weight

962.78 g/mol or 1057.78 g/mol

Chemical Class

Double Azo, Metal Complex

Physical Properties

Appearance

Deep purple powder

Solubility

Soluble in water

Water Solubility

26.12 g/L at 20°C

Density

1.729 g/cm3 at 20°C

Safety and Toxicology

Primary Hazards

May cause eye, skin, and
respiratory tract irritation.

Harmful if swallowed.

Carcinogenicity

Not listed by ACGIH, IARC,
NIOSH, NTP, or OSHA.

Mutagenicity

Mutagenicity data has been

reported.
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Safety and Handling

Proper handling of C.I. Direct Blue 80 is essential to minimize risks in a laboratory setting. The
following precautions are recommended based on available safety data sheets.

o Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood
to minimize dust generation and accumulation.

e Personal Protective Equipment (PPE):
o Eye Protection: Wear appropriate chemical safety goggles.
o Hand Protection: Wear suitable chemical-resistant gloves.

o Respiratory Protection: If ventilation is inadequate or dust is generated, use an approved
respirator.

o Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.

o First Aid Measures:
o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.
o Skin Contact: Flush skin with plenty of soap and water.

o Ingestion: If the individual is conscious, give 2-4 cupfuls of milk or water. Do not induce
vomiting.

o Inhalation: Remove from exposure to fresh air immediately. In all cases of exposure, seek
immediate medical attention.

» Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers, away from
strong oxidizing and reducing agents.

Experimental Protocols: Investigational Use In
Biological Staining
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While C.I. Direct Blue 80 is not an established biological stain, its properties as a direct dye
suggest potential for such applications, similar to other direct dyes like Congo Red or Sirius
Red which are used to stain amyloid and collagen, respectively. The following is a hypothetical
protocol, adapted from established methods for other direct dyes. This protocol is for
investigational purposes only and would require significant optimization and validation.

Objective: To investigate the potential of C.I. Direct Blue 80 for staining protein aggregates
(e.g., collagen or amyloid) in paraffin-embedded tissue sections.

Principle: Direct dyes are anionic and have a high affinity for linear, ordered protein structures.
Their elongated molecules are thought to align with the long axis of fibrils like collagen and
amyloid, leading to selective staining.

Materials and Reagents:

C.l. Direct Blue 80 (CAS 12222-00-3)

» Paraffin-embedded tissue sections (positive controls for collagen and/or amyloid are
recommended)

e Xylene
e Ethanol (100%, 95%, 70%)
o Distilled or deionized water

» Staining Solution: 0.1% (w/v) C.l. Direct Blue 80 in a suitable buffer (e.g., saturated picric
acid for collagen, or an alkaline solution for amyloid).

e Nuclear counterstain (e.g., Mayer's hematoxylin)
e Mounting medium

Procedure:

» Deparaffinization and Rehydration:

o Immerse slides in two changes of xylene for 5 minutes each.
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[e]

Transfer slides through two changes of 100% ethanol for 3 minutes each.

o

Transfer slides through two changes of 95% ethanol for 3 minutes each.

[¢]

Rinse in 70% ethanol for 2 minutes.

[¢]

Rinse in running tap water.
e Staining:

o Immerse slides in the prepared 0.1% C.I. Direct Blue 80 staining solution for 30-60
minutes. (Note: Incubation time and temperature may require optimization).

e Rinsing and Differentiation:
o Briefly rinse the slides in the buffer used for the staining solution to remove excess dye.
o Wash in running tap water for 5 minutes.
o Counterstaining:
o Immerse slides in Mayer's hematoxylin for 3-5 minutes to stain cell nuclei.
o "Blue" the sections by washing in running tap water for 5-10 minutes.
e Dehydration and Mounting:
o Dehydrate the sections through a graded series of ethanol (e.g., 70%, 95%, 100%).
o Clear the sections in two changes of xylene for 3 minutes each.
o Apply a coverslip using a resinous mounting medium.
Expected (Hypothetical) Results:
e Target Structures (e.g., Collagen/Amyloid): Blue

e Nuclei: Purple to dark blue
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e Background: Lighter blue or colorless

Visualizations

The following diagrams illustrate the chemical structure of C.l. Direct Blue 80 and a logical

workflow for its potential use as an investigational biological stain.

Chemical Structure of C.I. Direct Blue 80

Click to download full resolution via product page

Caption: Chemical Structure of C.I. Direct Blue 80.
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Caption: Investigational Workflow for Biological Staining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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